(1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
(1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine is a chiral cyclopropane derivative featuring a 2,6-difluorophenyl substituent. This compound is synthesized as a racemic mixture (rac-form) or in enantiopure form, depending on the synthetic route. It is primarily used as a pharmaceutical intermediate and research chemical. The compound’s stereochemistry and fluorinated aromatic group influence its physicochemical properties, such as solubility and metabolic stability. Notably, it is structurally related to (1R,2S)-2-(3,4-Difluorophenyl)cyclopropan-1-amine, a key intermediate in the synthesis of ticagrelor, an antiplatelet drug for acute coronary syndrome .
Properties
Molecular Formula |
C9H9F2N |
|---|---|
Molecular Weight |
169.17 g/mol |
IUPAC Name |
(1R,2S)-2-(2,6-difluorophenyl)cyclopropan-1-amine |
InChI |
InChI=1S/C9H9F2N/c10-6-2-1-3-7(11)9(6)5-4-8(5)12/h1-3,5,8H,4,12H2/t5-,8-/m1/s1 |
InChI Key |
FPGVHAXCODNNAI-SVGQVSJJSA-N |
Isomeric SMILES |
C1[C@H]([C@@H]1N)C2=C(C=CC=C2F)F |
Canonical SMILES |
C1C(C1N)C2=C(C=CC=C2F)F |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of (1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine typically involves the following steps:
Cyclopropanation: The formation of the cyclopropane ring can be achieved through a cyclopropanation reaction, often using diazo compounds and transition metal catalysts.
Substitution: Introduction of the 2,6-difluorophenyl group can be done via a substitution reaction, where a suitable precursor reacts with a difluorobenzene derivative.
Amine Introduction: The amine group can be introduced through reductive amination or other amination techniques.
Industrial Production Methods
Industrial production methods may involve optimizing the above synthetic routes for large-scale production, focusing on yield, purity, and cost-effectiveness. Catalysts, solvents, and reaction conditions are carefully selected to ensure efficient production.
Chemical Reactions Analysis
Types of Reactions
(1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine can undergo various chemical reactions, including:
Oxidation: The amine group can be oxidized to form corresponding imines or nitriles.
Reduction: Reduction reactions can modify the cyclopropane ring or the aromatic ring.
Substitution: The compound can participate in nucleophilic or electrophilic substitution reactions, especially at the aromatic ring.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include potassium permanganate, chromium trioxide, and hydrogen peroxide.
Reduction: Reducing agents like lithium aluminum hydride or sodium borohydride are often used.
Substitution: Reagents such as halogens, alkylating agents, and nucleophiles are employed under various conditions.
Major Products
The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield imines, while substitution reactions can introduce various functional groups to the aromatic ring.
Scientific Research Applications
Chemistry
In chemistry, (1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine is used as a building block for synthesizing more complex molecules. Its unique structure allows for the exploration of new reaction mechanisms and pathways.
Biology
Medicine
In medicinal chemistry, (1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine could be investigated for its pharmacological properties, including its potential as a drug candidate for treating various diseases.
Industry
Industrially, the compound can be used in the development of new materials, such as polymers and coatings, due to its unique chemical properties.
Mechanism of Action
The mechanism of action of (1R,2S)-2-(2,6-Difluorophenyl)cyclopropan-1-amine involves its interaction with specific molecular targets. The cyclopropane ring and the difluorophenyl group may interact with enzymes, receptors, or other biomolecules, affecting their function and activity. Detailed studies are required to elucidate the exact pathways and targets involved.
Comparison with Similar Compounds
Table 1: Key Properties of Difluorophenylcyclopropanamine Derivatives
Structural and Functional Differences
Substituent Position Effects :
- 2,6-Difluoro vs. 3,4-Difluoro : The 3,4-difluoro isomer is critical for ticagrelor’s activity, as fluorine atoms enhance binding affinity to the P2Y₁₂ receptor . In contrast, the 2,6-difluoro isomer lacks documented therapeutic relevance but serves as a structural analog in research .
- 2,3-Difluoro : This isomer is primarily a process-related impurity in ticagrelor synthesis, requiring stringent quality control .
Stereochemical Considerations :
- The (1R,2S) configuration is essential for biological activity in the 3,4-difluoro derivative. Racemic mixtures (e.g., rac-forms) are often resolved during synthesis to isolate the active enantiomer .
Stability: Hygroscopicity is noted for the 2,3- and 3,4-difluoro derivatives, necessitating inert storage conditions .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
